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CAS No.: 6736-77-2

Cat. No.: B1200430

Get Quote

Stability Comparison: -G1P Hydrates vs.
Anhydrous Forms[1]
Executive Summary
-D-Glucose-1-Phosphate (Cori Ester) is thermodynamically unstable in its anhydrous state
under ambient conditions. While the anhydrous form offers a higher theoretical assay per
weight, it exhibits significant hygroscopicity and kinetic instability, leading to rapid moisture
uptake and subsequent hydrolysis.

The dipotassium dihydrate (

) and disodium tetrahydrate (

) forms represent the thermodynamic energy minima, providing superior physical and chemical
stability for long-term storage and reproducible experimentation.

Physicochemical Stability Profile
The stability of

Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1200430#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200430?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


-G1P is governed by two competing mechanisms: Physical Hygroscopicity (water uptake) and
Chemical Hydrolysis (phosphoester bond cleavage).

Comparative Performance Matrix

Feature -G1P Dipotassium
Dihydrate

-G1P Anhydrous

Thermodynamic State Stable (Energy Minimum) Metastable / High Energy

Hygroscopicity
Low (Non-hygroscopic at

<60% RH)
High (Deliquescent)

Crystal Lattice
Defined

Orthorhombic/Monoclinic
Amorphous or Disordered

Chemical Stability
High (Shelf life >2 years at

-20°C)

Moderate (Prone to hydrolysis

upon moisture uptake)

Handling Free-flowing powder Prone to caking/clumping

Water Content Stoichiometric (~9-10% w/w)
Variable (undefined surface

moisture)

Mechanism of Degradation
The primary degradation pathway for ngcontent-ng-c3932382896="" _nghost-ng-

c1874552323="" class="inline ng-star-inserted">

-G1P is acid-catalyzed hydrolysis, which cleaves the C1-O-P bond. This reaction is water-
dependent.

Anhydrous Risk: The anhydrous salt acts as a desiccant, pulling atmospheric moisture into

the solid lattice. This localized high water concentration creates a "micro-reactor"

environment on the crystal surface, accelerating hydrolysis even in the solid state.

Hydrate Protection: In the hydrate, water molecules are locked within the crystal lattice

(structural water) and are less chemically available to participate in hydrolysis compared to

adsorbed surface water.
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Solid State Degradation Pathway

α-G1P (Salt) Surface
Micro-Solution

 Absorption
(Rapid in Anhydrous)

Atmospheric
Moisture

Oxocarbenium
Ion Intermediate

 Acid Catalysis
(H+)

D-Glucose

Inorganic
Phosphate (Pi)

Click to download full resolution via product page

Figure 1: Mechanism of moisture-induced solid-state degradation. Anhydrous forms accelerate

the "Absorption" step, bypassing the kinetic barrier present in stable hydrates.

Experimental Validation Protocols
To objectively verify the stability differences in your specific laboratory environment, use the

following self-validating protocols.

Protocol A: Accelerated Hygroscopicity Stress Test
(DVS Surrogate)
Purpose: Quantify the rate of water uptake and physical stability (caking).

Materials:

Analytical Balance (0.1 mg precision)

Desiccator with Saturated NaCl solution (creates ~75% RH)

Weighing boats

Workflow:

Preparation: Dry separate weighing boats at 50°C for 1 hour.
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Baseline: Weigh 500 mg of

-G1P Hydrate and 500 mg of

-G1P Anhydrous (freshly opened/dried). Record Mass (

).

Stress: Place both samples in the 75% RH chamber at 25°C.

Measurement: Weigh samples at 1, 2, 4, 8, and 24 hours.

Observation: Note physical appearance (Flowable powder vs. Sticky paste).

Expected Result:

Hydrate:

mass gain (surface adsorption only). Remains flowable.

Anhydrous:[1]

mass gain (lattice re-hydration). Becomes sticky/caked.[1]

Protocol B: Chemical Purity Assessment (HPLC)
Purpose: Determine if physical changes correlate with chemical degradation (hydrolysis).

Methodology:

Column: Anion Exchange (e.g., Dionex CarboPac PA1) or HILIC.

Mobile Phase: 100 mM NaOH with NaOAc gradient.

Detection: Pulsed Amperometric Detection (PAD) is preferred for sugars; UV at 210nm is

weak but usable for phosphate if derivatized. Alternatively, use a Phosphate Release Assay

(Malachite Green) for degradation quantification.

Workflow Visualization:
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Dual Analysis Path

Start: Sample Selection

Stress Conditioning
(40°C / 75% RH for 7 Days)

Solubilize in
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(Glucose/G1P Separation)
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Figure 2: Workflow for quantifying chemical stability following environmental stress.

Technical Recommendations
For Storage and Inventory[6]

Primary Choice: Always select the Dipotassium Dihydrate (CAS: 5996-14-5) or Disodium

Tetrahydrate for chemical inventory.

Why: The hydration shell acts as a thermodynamic buffer. The energy required to desorb the

crystal water is higher than the energy of adsorption from the atmosphere, preventing the

"runaway" moisture uptake seen in anhydrous forms.

Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1200430/docs?utm_src=pdf-body-img#stability-comparison-of-alpha-g1p-hydrates-vs-anhydrous-forms
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200430?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


For Anhydrous Applications
If your protocol strictly requires anhydrous conditions (e.g., non-aqueous enzymatic synthesis):

Purchase the hydrate.[2]

Lyophilize or dry over

under vacuum immediately before use.

Do not store the dried material; it will revert to a hydrate or degrade.

Critical Handling Note
-G1P is acid-labile. Even in the hydrate form, avoid dissolving in acidic buffers (pH < 5.0) for
prolonged periods.[3] The hydrolysis rate constant (

) increases logarithmically as pH drops below the

of the phosphate group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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